methyl 4-amino-2,6-dimethylbenzoate hydrochloride
Overview
Description
Methyl 4-amino-2,6-dimethylbenzoate hydrochloride (MADMBH) is an organic compound that is used in various scientific research applications. It is a white crystalline powder that is soluble in water and ethanol. MADMBH is a derivative of benzoic acid and has a molecular weight of 230.63 g/mol. It is a versatile compound that can be used in a variety of applications, including synthesis, drug research, and biochemical studies.
Scientific Research Applications
Methyl 4-amino-2,6-dimethylbenzoate hydrochloride is used in a variety of scientific research applications. It is used in biochemical studies to investigate the structure and function of proteins and other biomolecules. This compound is also used in drug research, as it can be used to investigate the binding affinity of drugs to their target proteins. Additionally, this compound is used in the synthesis of various organic compounds, such as benzamides and esters.
Mechanism of Action
Methyl 4-amino-2,6-dimethylbenzoate hydrochloride acts as a proton donor, donating a hydrogen atom to the target molecule. This hydrogen atom can then be used to form a covalent bond with the target molecule. This covalent bond is formed through a process known as hydrogen bonding, and it is this process that allows this compound to bind to its target molecule.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules. Additionally, this compound has been shown to have anti-bacterial and anti-viral properties, as well as to have an inhibitory effect on cancer cell growth.
Advantages and Limitations for Lab Experiments
Methyl 4-amino-2,6-dimethylbenzoate hydrochloride has several advantages for use in lab experiments. It is a relatively inexpensive and readily available compound, making it a cost-effective option for research. Additionally, this compound is a relatively stable compound, making it suitable for long-term storage. However, this compound is a relatively weak acid, making it less effective for some applications. Additionally, this compound is a relatively small molecule, making it difficult to use in some experiments.
Future Directions
There are several potential future directions for the use of methyl 4-amino-2,6-dimethylbenzoate hydrochloride in scientific research. This compound could be used in drug development, as it could be used to investigate the binding affinity of drugs to their target proteins. Additionally, this compound could be used in the synthesis of new compounds, such as benzamides and esters. This compound could also be used in biochemical studies to investigate the structure and function of proteins and other biomolecules. Finally, this compound could be used in the development of new anti-bacterial and anti-viral drugs, as well as in the development of new cancer treatments.
Synthesis Methods
Methyl 4-amino-2,6-dimethylbenzoate hydrochloride is synthesized by the reaction of 4-amino-2,6-dimethylbenzoic acid (ADMB) and hydrochloric acid (HCl). The reaction is carried out at room temperature in aqueous solution, and the resulting product is a white crystalline powder. The reaction mechanism is as follows:
ADMB + HCl → this compound
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-2,6-dimethylbenzoate hydrochloride involves the reaction of 4-nitro-2,6-dimethylbenzoic acid with methylamine followed by reduction of the resulting nitro compound to the corresponding amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "4-nitro-2,6-dimethylbenzoic acid", "methylamine", "reducing agent (e.g. iron, zinc, or tin)", "hydrochloric acid", "solvents (e.g. ethanol, water)" ], "Reaction": [ "Step 1: React 4-nitro-2,6-dimethylbenzoic acid with excess methylamine in ethanol at reflux temperature to form methyl 4-amino-2,6-dimethylbenzoate.", "Step 2: Reduce the nitro group of the product from step 1 using a reducing agent (e.g. iron, zinc, or tin) in ethanol at reflux temperature to form 4-amino-2,6-dimethylbenzoic acid.", "Step 3: React the amine product from step 2 with hydrochloric acid in water to form the hydrochloride salt of methyl 4-amino-2,6-dimethylbenzoate." ] } | |
CAS RN |
860693-27-2 |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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